Cas no 871807-34-0 (5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde)

• Product Name: 5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde
• CAS No: 871807-34-0
• MF: C₁₇H₁₇N₃O₃
• MW: 311.335183858871
• CID: 1067617
• PubChem ID: 4912268
• Update Time: 2025-09-22

5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde
• 871807-34-0
• JS-215C
• 5-nitro-2-(4-phenylpiperazin-1-yl)benzaldehyde
• Z31199428
• MFCD06783545
• DTXSID10406716
• AKOS001155771
• CS-0456747
• J-517860
• EN300-1189423
• STK804631

• MDL： MFCD06783545
• Inchi： 1S/C17H17N3O3/c21-13-14-12-16(20(22)23)6-7-17(14)19-10-8-18(9-11-19)15-4-2-1-3-5-15/h1-7,12-13H,8-11H2
• InChI Key： SPHZHATWHLQSBK-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C=CC=1N1CCN(C2C=CC=CC=2)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 311.12699141g/mol
• Monoisotopic Mass: 311.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Melting Point: 149-150°C

5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines